Cas no 851988-05-1 (N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851988-05-1
• MF: C₂₃H₂₈N₄O₅S₂
• MW: 504.622222900391
• CID: 6453348
• Update Time: 2025-07-14

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide
• Benzoic acid, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, 2-(4,7-dimethoxy-2-benzothiazolyl)hydrazide

• Inchi： 1S/C23H28N4O5S2/c1-14-11-15(2)13-27(12-14)34(29,30)17-7-5-16(6-8-17)22(28)25-26-23-24-20-18(31-3)9-10-19(32-4)21(20)33-23/h5-10,14-15H,11-13H2,1-4H3,(H,24,26)(H,25,28)
• InChI Key： ZMZMKUHYVYUFLJ-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• pka: 9.65±0.23(Predicted)

Additional information on N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide

Introduction to N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851988-05-1)

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide, identified by its CAS number 851988-05-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of benzothiazole and piperidine moieties, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide incorporates a benzohydrazide moiety linked to a sulfonyl group, further functionalized with a 3,5-dimethylpiperidine ring. This structural arrangement not only imparts unique electronic and steric properties but also suggests potential interactions with biological targets such as enzymes and receptors. The presence of multiple substituents, including dimethoxy groups on the benzothiazole ring and dimethyl groups on the piperidine ring, enhances the compound's complexity and may contribute to its specificity in biological assays.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Benzothiazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The introduction of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide into this landscape represents a significant advancement in the quest for new pharmacophores.

The synthesis of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides or thioureas with appropriate aldehydes or ketones. Subsequent functionalization with the sulfonylbenzohydrazide group and the dimethylpiperidine moiety further refines the molecular architecture. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological evaluation of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to modulate certain enzymatic pathways associated with inflammation and cell proliferation. The compound's interaction with biological targets suggests potential therapeutic benefits in conditions where these pathways are dysregulated. Additionally, its structural features may contribute to its ability to cross cell membranes efficiently, enhancing its bioavailability.

The role of computational chemistry in the study of N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide cannot be overstated. Molecular modeling techniques have been instrumental in predicting its binding affinity to various biological targets and in designing derivatives with enhanced activity. These computational approaches complement experimental efforts by providing insights into the compound's behavior at the molecular level. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and optimize lead compounds for clinical development.

The future prospects for N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-ylsulfonylbenzohydrazide) are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. The development of novel heterocyclic compounds like this one underscores the importance of interdisciplinary approaches in drug discovery and development.

In conclusion，N'-(4，7-Dimethoxy-l，3-Benzothialozol—2—YI)—(35—Dimethyl Piperidine—I—IYI) Sulfonnylbenzohydrazide (CAS No．85I988—05—I) represents a significant advancement in the field of pharmaceutical chemistry．Its unique structure，biological activity，and synthetic feasibility make it a valuable candidate for further research．As our understanding of its pharmacological properties continues to grow，this compound holds great promise for contributing to the development of new therapeutic agents．The integration of traditional synthetic methods with modern computational techniques will be crucial in realizing this potential．By fostering collaboration across various scientific disciplines，we can accelerate the discovery process and bring innovative treatments to patients worldwide．